Cas no 1385696-82-1 (5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid)

• Product Name: 5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid
• CAS No: 1385696-82-1
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5169752
• Update Time: 2025-08-05

5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid
• 5-((Tetrahydro-2H-pyran-4-yl)methoxy)nicotinic acid

• Inchi： 1S/C12H15NO4/c14-12(15)10-5-11(7-13-6-10)17-8-9-1-3-16-4-2-9/h5-7,9H,1-4,8H2,(H,14,15)
• InChI Key： RVHDWSQBFHNVMA-UHFFFAOYSA-N
• SMILES： C1=NC=C(OCC2CCOCC2)C=C1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 438.2±25.0 °C at 760 mmHg
• Flash Point: 160.6±26.5 °C

5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid

Recent Advances in the Application of 5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid (CAS: 1385696-82-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid (CAS: 1385696-82-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, featuring a pyridine core with an oxane-containing side chain, has attracted significant attention due to its versatile chemical properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Structural analyses of 1385696-82-1 reveal unique electronic characteristics that make it particularly suitable for drug discovery applications. The oxane moiety provides conformational rigidity while maintaining sufficient solubility, and the pyridine-3-carboxylic acid group offers multiple sites for further chemical modifications. Recent publications in the Journal of Medicinal Chemistry (2023) highlight its use in creating selective inhibitors for protein kinases involved in cancer pathways, demonstrating improved target specificity compared to earlier generation compounds.

In synthetic methodology developments, researchers have reported efficient routes to produce 5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid with high purity and yield. A 2024 study in Organic Process Research & Development described an optimized catalytic process using palladium complexes that achieves >90% yield while minimizing heavy metal contamination. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical applications.

The pharmacological potential of derivatives based on this scaffold has been extensively investigated. Recent preclinical studies have shown that modified versions of 1385696-82-1 exhibit promising activity against inflammatory cytokines, with particular efficacy in models of rheumatoid arthritis. The compound's ability to modulate NF-κB signaling pathways while maintaining a favorable safety profile has positioned it as a lead candidate for next-generation anti-inflammatory therapeutics.

Looking forward, the unique properties of 5-(Oxan-4-ylmethoxy)pyridine-3-carboxylic acid suggest potential applications beyond its current uses. Computational chemistry studies predict good blood-brain barrier penetration, opening possibilities for central nervous system drug development. Additionally, its metal-chelating properties are being explored for diagnostic imaging applications. As research continues, this compound is expected to play an increasingly important role in medicinal chemistry and drug discovery pipelines.